Cas no 2137247-58-4 ((2S)-2-amino-5-(dimethylamino)-4-hydroxypentanoic acid)
(2S)-2-amino-5-(dimethylamino)-4-hydroxypentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2137247-58-4
- (2S)-2-amino-5-(dimethylamino)-4-hydroxypentanoic acid
- EN300-1297529
-
- Inchi: 1S/C7H16N2O3/c1-9(2)4-5(10)3-6(8)7(11)12/h5-6,10H,3-4,8H2,1-2H3,(H,11,12)/t5?,6-/m0/s1
- InChI Key: VFOMKKYWOTYLPR-GDVGLLTNSA-N
- SMILES: OC(CN(C)C)C[C@@H](C(=O)O)N
Computed Properties
- Exact Mass: 176.11609238g/mol
- Monoisotopic Mass: 176.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.6
- Topological Polar Surface Area: 86.8Ų
(2S)-2-amino-5-(dimethylamino)-4-hydroxypentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1297529-1.0g |
(2S)-2-amino-5-(dimethylamino)-4-hydroxypentanoic acid |
2137247-58-4 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1297529-50mg |
(2S)-2-amino-5-(dimethylamino)-4-hydroxypentanoic acid |
2137247-58-4 | 50mg |
$1008.0 | 2023-09-30 | ||
| Enamine | EN300-1297529-100mg |
(2S)-2-amino-5-(dimethylamino)-4-hydroxypentanoic acid |
2137247-58-4 | 100mg |
$1056.0 | 2023-09-30 | ||
| Enamine | EN300-1297529-250mg |
(2S)-2-amino-5-(dimethylamino)-4-hydroxypentanoic acid |
2137247-58-4 | 250mg |
$1104.0 | 2023-09-30 | ||
| Enamine | EN300-1297529-500mg |
(2S)-2-amino-5-(dimethylamino)-4-hydroxypentanoic acid |
2137247-58-4 | 500mg |
$1152.0 | 2023-09-30 | ||
| Enamine | EN300-1297529-1000mg |
(2S)-2-amino-5-(dimethylamino)-4-hydroxypentanoic acid |
2137247-58-4 | 1000mg |
$1200.0 | 2023-09-30 | ||
| Enamine | EN300-1297529-2500mg |
(2S)-2-amino-5-(dimethylamino)-4-hydroxypentanoic acid |
2137247-58-4 | 2500mg |
$2351.0 | 2023-09-30 | ||
| Enamine | EN300-1297529-5000mg |
(2S)-2-amino-5-(dimethylamino)-4-hydroxypentanoic acid |
2137247-58-4 | 5000mg |
$3479.0 | 2023-09-30 | ||
| Enamine | EN300-1297529-10000mg |
(2S)-2-amino-5-(dimethylamino)-4-hydroxypentanoic acid |
2137247-58-4 | 10000mg |
$5159.0 | 2023-09-30 |
(2S)-2-amino-5-(dimethylamino)-4-hydroxypentanoic acid Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on (2S)-2-amino-5-(dimethylamino)-4-hydroxypentanoic acid
Introduction to (2S)-2-Amino-5-(Dimethylamino)-4-Hydroxypentanoic Acid (CAS No. 2137247-58-4)
Introduction to (2S)-2-Amino-5-(Dimethylamino)-4-Hydroxypentanoic Acid (CAS No. 2137247-58-4)
Chemical Structure and Properties: (2S)-2-amino-5-(dimethylamino)-4-hydroxypentanoic acid is a structurally complex amino acid derivative with a unique stereochemistry. Its molecular formula is C₇H₁₇NO₄, and it features a pentanoic acid backbone with specific functional groups. The (S)-configuration at the second carbon indicates its chirality, which is crucial for its biological activity. The presence of a dimethylamino group at the fifth position and a hydroxyl group at the fourth position adds to its functional diversity, making it a potential candidate for various biochemical applications.
Synthesis and Applications: The synthesis of (2S)-2-amino-5-(dimethylamino)-4-hydroxypentanoic acid involves advanced organic chemistry techniques, including stereo-selective synthesis methods. This compound has garnered significant attention in the pharmaceutical industry due to its potential as a building block for peptide synthesis and drug development. Recent studies have explored its role in neuroprotective agents, where its ability to modulate neurotransmitter systems has shown promise in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.
Biological Activity and Research Findings: Recent research has highlighted the antioxidant properties of this compound, which may contribute to its neuroprotective effects. In vitro studies have demonstrated its ability to scavenge free radicals, reducing oxidative stress in neuronal cells. Additionally, preclinical trials have shown that (2S)-2-amino-5-(dimethylamino)-4-hydroxypentanoic acid exhibits anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases such as arthritis.
Safety and Toxicological Profile: Safety assessments of (2S)-2-amino-5-(dimethylamino)-4-hydroxypentanoic acid have been conducted to evaluate its toxicity profile. Acute and chronic toxicity studies in animal models indicate that this compound has a relatively low toxicity profile when administered within therapeutic dosage ranges. However, further long-term studies are required to fully understand its safety profile in humans.
Future Directions and Clinical Potential: The future of (2S)-2-amino-5-(dimethylamino)-4-hydroxypentanoic acid lies in its potential as a therapeutic agent for neurodegenerative and inflammatory diseases. Ongoing clinical trials are exploring its efficacy in improving cognitive function in patients with Alzheimer's disease, while preclinical studies continue to investigate its anti-inflammatory mechanisms. The compound's unique structure and stereochemistry make it a valuable asset in drug discovery pipelines.
In conclusion, (2S)-2-amino-5-(dimethylamino)-4-hydroxypentanoic acid (CAS No. 2137247-58-4) is a promising compound with diverse applications in the pharmaceutical industry. Its biological activity, safety profile, and potential therapeutic benefits make it a subject of ongoing research and development.
2137247-58-4 ((2S)-2-amino-5-(dimethylamino)-4-hydroxypentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)